Cas no 847823-85-2 (1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester)

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester structure
847823-85-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester
CAS No:847823-85-2
MF:C15H12N2O2S
MW:284.332982063293
CID:4219658
PubChem ID:4460332
Update Time:2025-04-24

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(2-thienyl)-, methyl ester
    • AKOS022944638
    • MLS001005011
    • AB00605241-02
    • Z15945777
    • CHEMBL1484474
    • DTXSID501331336
    • methyl 2-phenyl-5-thiophen-2-ylpyrazole-3-carboxylate
    • 847823-85-2
    • HMS2695O14
    • SMR000348504
    • Inchi: 1S/C15H12N2O2S/c1-19-15(18)13-10-12(14-8-5-9-20-14)16-17(13)11-6-3-2-4-7-11/h2-10H,1H3
    • InChI Key: RNHBDCJMUPYLBP-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C(OC)=O)=CC(C2SC=CC=2)=N1

Computed Properties

  • Exact Mass: 284.06194880Da
  • Monoisotopic Mass: 284.06194880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 72.4Ų
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